2-[(3-Chloro-pyrazin-2-ylmethyl)-isopropyl-amino]-ethanol

Specification

• Molecular Formula: C10H16ClN3O
• Molecular Weight: 229.71 g/mol
• IUPAC Name: 2-[(3-chloropyrazin-2-yl)methyl-propan-2-ylamino]ethanol
• Standard InChI: InChI=1S/C10H16ClN3O/c1-8(2)14(5-6-15)7-9-10(11)13-4-3-12-9/h3-4,8,15H,5-7H2,1-2H3
• Standard InChI Key: GVWQNDSIFILNSH-UHFFFAOYSA-N
• SMILES: CC(C)N(CCO)CC1=NC=CN=C1Cl
• Canonical SMILES: CC(C)N(CCO)CC1=NC=CN=C1Cl

Introduction

2-[(3-Chloro-pyrazin-2-ylmethyl)-isopropyl-amino]-ethanol is a heterocyclic compound that belongs to the pyrazine derivatives family. It is characterized by its chemical formula C10H16ClN3O and molecular weight of 229.70654 g/mol. This compound is of interest in medicinal chemistry due to its potential biological activities, which are typical of pyrazine derivatives.

Synthesis Methods

While specific synthesis methods for 2-[(3-Chloro-pyrazin-2-ylmethyl)-isopropyl-amino]-ethanol are not detailed in the available literature, similar compounds often involve reactions between appropriate precursors such as chlorinated pyrazines and amines in the presence of suitable catalysts or bases. For instance, the synthesis of related pyrazine derivatives typically involves condensation reactions or nucleophilic substitutions.

Biological and Pharmacological Applications

Pyrazine derivatives, including compounds like 2-[(3-Chloro-pyrazin-2-ylmethyl)-isopropyl-amino]-ethanol, are known for their diverse biological activities. These can range from antimicrobial to anticancer properties, depending on the specific substituents and functional groups present. The isopropylamino group may contribute to interactions with biological targets, such as enzymes or receptors, which could be relevant in drug discovery.